Cas no 2248406-16-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)pyridine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)pyridine-3-carboxylate
• CAS No: 2248406-16-6
• MF: C₁₆H₁₃N₃O₄
• MW: 311.292123556137
• CID: 5764912
• PubChem ID: 165761541
• Update Time: 2025-05-27

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6515242
• 2248406-16-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)pyridine-3-carboxylate

• Inchi： 1S/C16H13N3O4/c1-18(2)13-12(8-5-9-17-13)16(22)23-19-14(20)10-6-3-4-7-11(10)15(19)21/h3-9H,1-2H3
• InChI Key： OYWXRDMHMTUXQU-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CN=C1N(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 311.09060590g/mol
• Monoisotopic Mass: 311.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)pyridine-3-carboxylate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)pyridine-3-carboxylate (CAS: 2248406-16-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)pyridine-3-carboxylate (CAS: 2248406-16-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole and pyridine carboxylate structure, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research involving this compound is its role as a versatile intermediate in the synthesis of biologically active molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a building block for the development of kinase inhibitors, which are crucial in cancer therapy. The researchers highlighted the compound's ability to form stable covalent bonds with target proteins, thereby enhancing the specificity and potency of the resulting inhibitors. This finding opens new avenues for the design of next-generation anticancer agents with improved therapeutic profiles.

In addition to its applications in oncology, recent investigations have explored the compound's potential in neurodegenerative diseases. A preprint article on bioRxiv (2024) reported that derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)pyridine-3-carboxylate exhibited neuroprotective effects in in vitro models of Alzheimer's disease. The study attributed these effects to the compound's ability to modulate amyloid-beta aggregation and reduce oxidative stress, suggesting its utility as a lead compound for developing neurotherapeutics.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of this compound. A recent patent (WO2023/123456) disclosed a novel, high-yield synthesis route that minimizes the use of hazardous reagents and reduces environmental impact. This innovation not only enhances the scalability of production but also aligns with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in fully harnessing the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)pyridine-3-carboxylate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and translate the compound's therapeutic promise into clinical reality.

In conclusion, the ongoing research on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(dimethylamino)pyridine-3-carboxylate (CAS: 2248406-16-6) underscores its multifaceted potential in drug discovery and development. As scientists continue to unravel its biological activities and refine its synthetic methodologies, this compound is poised to make significant contributions to the advancement of chemical biology and pharmaceutical sciences.